Cas no 2140-48-9 (Coenzyme A, S-butanoate)

Coenzyme A, S-butanoate structure

Product Name:Coenzyme A, S-butanoate

CAS No:2140-48-9

MF:C₂₅H₄₂N₇O₁₇P₃S

MW:837.623967647552

CID:261027

PubChem ID:122283

Update Time:2025-04-19

Coenzyme A, S-butanoate Chemical and Physical Properties

Names and Identifiers

- Coenzyme A, S-butanoate
- [5-(6-aminopurin-9-yl)-2-[[[[3-[2-(2-butanoylsulfanylethylcarbamoyl)ethylcarbamoyl]-3-hydroxy-2,2-dimethyl-propoxy]-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxymethyl]-4-hydroxy-oxolan-3-yl]oxyphosph
- [5-(6-aminopurin-9-yl)-2-[[[[3-[2-(2-butanoylsulfanylethylcarbamoyl)ethylcarbamoyl]-3-hydroxy-2,2-dimethyl-propoxy]-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxymethyl]-4-hydroxy-oxolan-3-yl]oxyphosphonic acid
- butanoyl-CoA
- Butyryl-CoA
- butyrylcoenzyme A
- S-butyryl-coenzyme-A
- n-Butyryl-CoA
- Butyryl coenzyme A
- Butyryl CoA
- Butanoyl-CoA
- Butanoyl coenzyme A
- Coenzyme A, S-butyrate (6CI,7CI,8CI)
- Butyryl Coenzyme A (sodium salt)
- C4:0-CoA
- 2140-48-9
- S-Butyryl-coenzym-A
- S-butanoyl-coenzyme A
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] butanethioate
- ranosyl]-
- Coenzyme A, butyryl-
- butyryl-CoA; (Acyl-CoA); [M+H]+;
- 9H-purin-6-amine,9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxobutyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-beta-D-ribofu
- DTXSID70943955
- S-butanoyl-CoA
- S-butyryl-coenzyme A
- butanoyl-coenzyme A
- 4:0-CoA
- LMFA07050292
- Butyryl CoA
- 'Butyryl Coenzyme A'
- Butyryl coenzyme A
- S-butyryl-CoA
- Butanoyl coenzyme A
- C00136
- 3'-phosphoadenosine 5'-(3-{(3R)-4-[(3-{[2-(butanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)
- BCO
- butyryl-coenzyme A
- SCHEMBL60439
- CHEBI:15517
- n-Butyryl-CoA
- S-{(3S,5S,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} butanethioate (non-preferred name)
- S-{1-[5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14-tetraoxo-2,4,6-trioxa-11,15-diaza-3lambda5,5lambda5-diphosphaheptadecan-17-yl} butanethioate
- NS00014819
- SCHEMBL4367366
- DTXSID70862839
- S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] butanethioate
- Q42412398
- butyryl-coenzyme A(4-)
- butanoyl-coenzyme A(4-)
- butyryl-coenzyme A tetraanion
- Inchi： 1S/C25H42N7O17P3S/c1-4-5-16(34)53-9-8-27-15(33)6-7-28-23(37)20(36)25(2,3)11-46-52(43,44)49-51(41,42)45-10-14-19(48-50(38,39)40)18(35)24(47-14)32-13-31-17-21(26)29-12-30-22(17)32/h12-14,18-20,24,35-36H,4-11H2,1-3H3,(H,27,33)(H,28,37)(H,41,42)(H,43,44)(H2,26,29,30)(H2,38,39,40)/t14-,18-,19-,20+,24-/m1/s1
- InChI Key： CRFNGMNYKDXRTN-CITAKDKDSA-N
- SMILES： S(C(CCC)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

Exact Mass: 901.13700
Monoisotopic Mass: 837.157073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 53
Rotatable Bond Count: 22
Complexity: 1410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _4.8
Topological Polar Surface Area: 389

Experimental Properties

Density: 1.83
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.7
PSA: 455.28000
LogP: 0.55420

Coenzyme A, S-butanoate Production Method

Production Method 1

13419-69-7

2140-48-9

Reaction Conditions

1.1R:PyBOP, R:K2CO3, S:H2O, S:THF, 2 h, rt
2.1R:Codehydrase I, S:H2O, overnight, 37°C, pH 7.5

Reference

: Extending Carbon Chain Length of 1-Butanol Pathway for 1-Hexanol Synthesis from Glucose by Engineered Escherichia coli

By Dekishima, Yasumasa et al, Journal of the American Chemical Society, 2011, 133(30), 11399-11401

Production Method 2

156-54-7

2140-48-9

604-98-8

Reaction Conditions

1.1R:R:R:S:H2O

Reference

: 6-Deoxyerythronolide B Analogue Production in Escherichia coli through Metabolic Pathway Engineering

By Kennedy, Jonathan et al, Biochemistry, 2003, 42(48), 14342-14348

Production Method 3

71-52-3

992-67-6

2140-48-9

Reaction Conditions

1.1

Reference

: Rational Control of Polyketide Extender Units by Structure-Based Engineering of a Crotonyl-CoA Carboxylase/Reductase in Antimycin Biosynthesis

By Zhang, Lihan et al, Angewandte Chemie, 2015, 54(45), 13462-13465

Production Method 4

2140-48-9

Reaction Conditions

1.1R:NaHCO3, S:H2O, 20 min, cooled

Reference

: Covalent Adduct Formation as a Strategy for Efficient CO2 Fixation in Crotonyl-CoA Carboxylases/Reductases

By Recabarren, Rodrigo et al, ACS Catalysis, 2023, 13(9), 6230-6241

Production Method 5

2487-26-5

2140-48-9

Reaction Conditions

1.1R:K2HPO4, R:KH2PO4, C:227465-96-5, 3 h, 37°C, pH 7

Reference

: Enzymatic preparation technique for acyl/aroyl coenzyme a

By Zhu, Ping et al, PCT Int. Appl., From PCT Int. Appl., 2022228297, 03 Nov 2022, 2022228297, 03 Nov 2022

Production Method 6

2140-48-9

Reaction Conditions

1.1R:MgCl2, C:9013-18-7, C:Cleland's reagent, C:34369-07-8, C:Ortho-Gynol, S:H2O, 2 h, 30°C, pH 8
1.2R:CHCl3

Reference

: Identification of an α-Oxoamine Synthase and a One-Pot Two-Step Enzymatic Synthesis of α-Amino Ketones

By Zhou, Ting et al, Organic Letters, 2021, 23(1), 37-41

Production Method 7

127-17-3

2140-48-9

Reaction Conditions

1.1R:Coenzyme II, C:93389-35-6
2.1C:9027-46-7
3.1R:Coenzyme II, reduced, C:9028-40-4, C:39319-78-3
4.1C:9027-13-8
5.1R:Coenzyme II, reduced, C:9027-88-7

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 8

918-44-5

2140-48-9

Reaction Conditions

1.1R:Coenzyme II, reduced, C:9075-02-9, C:9024-32-2
2.1R:Coenzyme II, C:37211-61-3, C:9082-72-8
3.1C:116405-23-3

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 9

2140-48-9

Reaction Conditions

1.1C:9027-46-7
2.1R:Coenzyme II, reduced, C:9028-40-4, C:39319-78-3
3.1C:9027-13-8
4.1R:Coenzyme II, reduced, C:9027-88-7

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 10

1420-36-6

2140-48-9

Reaction Conditions

1.1R:Coenzyme II, reduced, C:9028-40-4, C:39319-78-3
2.1C:9027-13-8
3.1R:Coenzyme II, reduced, C:9027-88-7

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 11

759-05-7

2140-48-9

Reaction Conditions

1.1R:Coenzyme II, C:37211-61-3, C:9082-72-8
2.1C:116405-23-3

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 12

2871-66-1

2140-48-9

Reaction Conditions

1.1C:9027-13-8
2.1R:Coenzyme II, reduced, C:9027-88-7

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 13

992-67-6

2140-48-9

Reaction Conditions

1.1R:MgCl2, R:R:Coenzyme II, reduced, R:NaHCO3, C:9023-95-4, C:37251-07-3, S:H2O, 1 h, rt, pH 8.0
1.2R:Cl3CCO2H, S:H2O

Reference

: Enzymatic Synthesis of Dilactone Scaffold of Antimycins

By Sandy, Moriah et al, ACS Chemical Biology, 2012, 7(12), 1956-1961

Production Method 14

5856-33-7

2140-48-9

Reaction Conditions

1.1R:R:KH2PO4, C:227465-96-5, 3 h, 37°C, pH 7

Reference

: Enzymatic preparation technique for acyl/aroyl coenzyme a

By Zhu, Ping et al, Faming Zhuanli Shenqing, From Faming Zhuanli Shenqing, 115247192, 28 Oct 2022, 115247192, 28 Oct 2022

Production Method 15

50-21-5

2140-48-9

Reaction Conditions

1.1R:Coenzyme II, C:9001-60-9, C:9028-36-8
2.1C:9027-45-6
3.1R:Coenzyme II, reduced, C:9075-02-9, C:9024-32-2
4.1R:Coenzyme II, C:37211-61-3, C:9082-72-8
5.1C:116405-23-3

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 16

15621-60-0

2140-48-9

Reaction Conditions

1.1C:116405-23-3

Reference

: In-vitro enzymatic butanol production

By Garibay Orijel, Claudio et al, PCT Int. Appl., From PCT Int. Appl., 2017191483, 09 Nov 2017, 2017191483, 09 Nov 2017

Production Method 17

2140-48-9

Reaction Conditions

1.1R:R:MgCl2, R:Glycerol, R:C:9013-18-7, S:H2O, 60 min, 25°C
1.2R:HCO2H

Reference

: Identification of Middle Chain Fatty Acyl-CoA Ligase Responsible for the Biosynthesis of 2-Alkylmalonyl-CoAs for Polyketide Extender Unit

By Miyazawa, Takeshi et al, Journal of Biological Chemistry, 2015, 290(45), 26994-27011

Production Method 18

2140-48-9

Reaction Conditions

1.1C:9027-46-7, S:H2O, 60°C, pH 7.5
2.1R:C:9028-40-4, S:H2O, 60°C, pH 7.5
3.1C:9027-13-8, S:H2O, 60°C, pH 7.5
4.1R:C:77649-64-0, S:H2O, 60°C, pH 7.5

Reference

: A hybrid synthetic pathway for butanol production by a hyperthermophilic microbe

By Keller, Matthew W. et al, Metabolic Engineering, 2015, 27, 101-106

Production Method 19

1420-36-6

2140-48-9

Reaction Conditions

1.1R:C:9028-40-4, S:H2O, 60°C, pH 7.5
2.1C:9027-13-8, S:H2O, 60°C, pH 7.5
3.1R:C:77649-64-0, S:H2O, 60°C, pH 7.5

Reference

: A hybrid synthetic pathway for butanol production by a hyperthermophilic microbe

By Keller, Matthew W. et al, Metabolic Engineering, 2015, 27, 101-106

Production Method 20

2140-48-9

Reaction Conditions

1.1C:9027-13-8, S:H2O, 60°C, pH 7.5
2.1R:C:77649-64-0, S:H2O, 60°C, pH 7.5

Reference

: A hybrid synthetic pathway for butanol production by a hyperthermophilic microbe

By Keller, Matthew W. et al, Metabolic Engineering, 2015, 27, 101-106

Production Method 21

992-67-6

2140-48-9

Reaction Conditions

1.1R:C:77649-64-0, S:H2O, 60°C, pH 7.5

Reference

: A hybrid synthetic pathway for butanol production by a hyperthermophilic microbe

By Keller, Matthew W. et al, Metabolic Engineering, 2015, 27, 101-106

Production Method 22

2140-48-9

Reaction Conditions

1.1S:H2O, cooled, pH 8
1.2R:HCl, S:H2O, pH 5

Reference

: Identification of 3-sulfinopropionyl coenzyme A (CoA) desulfinases within the acyl-CoA dehydrogenase superfamily

By Schuermann, Marc et al, Journal of Bacteriology, 2014, 882-893, 13 pp.

Production Method 23

32586-82-6

2140-48-9

Reaction Conditions

1.1R:SOCl2, 3 h, reflux
2.1S:THF, 24 h, rt
3.1R:NaI, S:Me2CO, 24 h, rt
4.1R:NaOH, S:H2O, 24 h, rt, pH 9
4.2R:HCl, S:H2O, rt, pH 2

Reference

: Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium

By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Production Method 24

32586-82-6

2140-48-9

Reaction Conditions

1.1S:THF, 24 h, rt
2.1R:NaI, S:Me2CO, 24 h, rt
3.1R:NaOH, S:H2O, 24 h, rt, pH 9
3.2R:HCl, S:H2O, rt, pH 2

Reference

: Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium

By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Production Method 25

1638097-06-9

2140-48-9

Reaction Conditions

1.1R:NaI, S:Me2CO, 24 h, rt
2.1R:NaOH, S:H2O, 24 h, rt, pH 9
2.2R:HCl, S:H2O, rt, pH 2

Reference

: Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium

By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Production Method 26

1638097-22-9

2140-48-9

Reaction Conditions

1.1R:NaOH, S:H2O, 24 h, rt, pH 9
1.2R:HCl, S:H2O, rt, pH 2

Reference

: Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium

By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Production Method 27

992-67-6

2140-48-9

Reaction Conditions

1.1R:C:77649-64-0

Reference

: Biochemical and Structural Characterization of the trans-Enoyl-CoA Reductase from Treponema denticola

By Bond-Watts, Brooks B. et al, Biochemistry, 2012, 51(34), 6827-6837

Production Method 28

2140-48-9

Reaction Conditions

1.1

Reference

: Bacterial Acyl-CoA Mutase Specifically Catalyzes Coenzyme B12-dependent Isomerization of 2-Hydroxyisobutyryl-CoA and (S)-3-Hydroxybutyryl-CoA

By Yaneva, Nadya et al, Journal of Biological Chemistry, 2012, 287(19), 15502-15511

Production Method 29

50-99-7

2140-48-9

71-36-3

1420-36-6

Reaction Conditions

1.1S:H2O, 72 h, 37°C

Reference

: Metabolic engineering of Clostridium acetobutylicum for the production of butyl butyrate

By Noh, Hyeon Ji et al, Applied Microbiology and Biotechnology, 2018, 102(19), 8319-8327

Coenzyme A, S-butanoate Raw materials

Coenzyme A, S-butanoate Preparation Products

Coenzyme A, S-butanoate Related Literature

1. Production of isobutyric acid from methanol by Clostridium luticellarii

Camille Petrognani,Nico Boon,Ramon Ganigué Green Chem. 2020 22 8389
2. Oxygen-tolerant coenzyme A-acylating aldehyde dehydrogenase facilitates efficient photosynthetic n-butanol biosynthesis in cyanobacteria

Ethan I. Lan,Soo Y. Ro,James C. Liao Energy Environ. Sci. 2013 6 2672
3. Biosynthesis of polyketide synthase extender units

Yolande A. Chan,Angela M. Podevels,Brian M. Kevany,Michael G. Thomas Nat. Prod. Rep. 2009 26 90
4. Fungal–bacterial interactions in mice with dextran sulfate sodium (DSS)-induced acute and chronic colitis

Xinyun Qiu,Xia Li,Zhe Wu,Feng Zhang,Ning Wang,Na Wu,Xi Yang,Yulan Liu RSC Adv. 2016 6 65995
5. 3-Ketoacyl-ACP synthase (KAS) III homologues and their roles in natural product biosynthesis

Risa Nofiani,Benjamin Philmus,Yosi Nindita,Taifo Mahmud Med. Chem. Commun. 2019 10 1517

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